3-bromo-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 3-bromo-N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C17H16BrN5O2/c1-9-7-14(20-16(25)12-5-4-6-13(18)8-12)23(22-9)17-19-11(3)10(2)15(24)21-17/h4-8H,1-3H3,(H,20,25)(H,19,21,24)
• InChI Key: BEMAYEHWRDGMTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC(=CC=C2)Br)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C17H16BrN5O2
• Molecular Weight: 402.2 g/mol

Description

3-bromo-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C17H16BrN5O2 and its molecular weight is 402.252. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on compounds with structural similarities to "3-bromo-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide" has focused on their synthesis and structural analysis. For instance, studies have been conducted on the synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations of new antipyrine derivatives, providing insights into the molecular interactions and stability of such compounds (Saeed et al., 2020). These findings are crucial for understanding the physicochemical properties and reactivity of similar benzamide derivatives.

Antimicrobial and Insecticidal Potential

There's a significant interest in exploring the antimicrobial and insecticidal potential of pyrimidine and pyrazole derivatives. For example, a study on the synthesis of pyrimidine linked pyrazole heterocyclics demonstrated their efficacy against selected microorganisms, indicating potential applications in developing new antimicrobial agents (Deohate & Palaspagar, 2020). This research direction suggests that derivatives of the specified benzamide could be investigated for similar biological activities.

Anticancer and Anti-inflammatory Activities

Research on novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents highlights the therapeutic potential of such compounds (Rahmouni et al., 2016). The structural features and functional groups of these derivatives play a key role in their bioactivity, suggesting that the compound could be explored for similar pharmacological applications.

Antitumor Properties

The development of new heterocycles with potential antitumor properties is a critical area of research. Studies on compounds like N-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides 1,1-dioxides and their effects on rat uterus and aorta provide a basis for investigating the antitumor activities of related benzamide derivatives (Khelili et al., 2012).